Cas no 2229089-64-7 (1-methyl-5-[3-(trifluoromethoxy)phenyl]-1H-pyrazol-4-amine)

1-Methyl-5-[3-(trifluoromethoxy)phenyl]-1H-pyrazol-4-amine is a specialized pyrazole derivative featuring a trifluoromethoxy-substituted phenyl group at the 5-position and an amine functionality at the 4-position. This compound is of interest in medicinal and agrochemical research due to its structural motif, which combines a pyrazole core with a trifluoromethoxy group—a moiety known for enhancing metabolic stability and lipophilicity. The presence of the amine group offers versatility for further functionalization, making it a valuable intermediate in the synthesis of biologically active molecules. Its well-defined structure and potential for selective interactions render it useful in the development of novel pharmaceuticals or crop protection agents.
1-methyl-5-[3-(trifluoromethoxy)phenyl]-1H-pyrazol-4-amine structure
2229089-64-7 structure
Product Name:1-methyl-5-[3-(trifluoromethoxy)phenyl]-1H-pyrazol-4-amine
CAS No:2229089-64-7
MF:C11H10F3N3O
MW:257.211812496185
CID:6085948
PubChem ID:165667975
Update Time:2025-05-19

1-methyl-5-[3-(trifluoromethoxy)phenyl]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-737399
    • 2229089-64-7
    • 1-methyl-5-[3-(trifluoromethoxy)phenyl]-1H-pyrazol-4-amine
    • Inchi: 1S/C11H10F3N3O/c1-17-10(9(15)6-16-17)7-3-2-4-8(5-7)18-11(12,13)14/h2-6H,15H2,1H3
    • InChI Key: RLOUKKAPIHXBHI-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(=C1)C1=C(C=NN1C)N)(F)F

Computed Properties

  • Exact Mass: 257.07759644g/mol
  • Monoisotopic Mass: 257.07759644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 53.1Ų

1-methyl-5-[3-(trifluoromethoxy)phenyl]-1H-pyrazol-4-amine Pricemore >>

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Additional information on 1-methyl-5-[3-(trifluoromethoxy)phenyl]-1H-pyrazol-4-amine

Comprehensive Overview of 1-methyl-5-[3-(trifluoromethoxy)phenyl]-1H-pyrazol-4-amine (CAS No. 2229089-64-7)

The compound 1-methyl-5-[3-(trifluoromethoxy)phenyl]-1H-pyrazol-4-amine (CAS No. 2229089-64-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethoxy group and a pyrazole core, makes it a valuable intermediate for developing novel therapeutics and crop protection agents. Researchers are particularly interested in its potential applications due to the growing demand for fluorinated compounds in drug discovery and sustainable agriculture.

In recent years, the scientific community has focused on fluorinated heterocycles like 1-methyl-5-[3-(trifluoromethoxy)phenyl]-1H-pyrazol-4-amine due to their enhanced metabolic stability and bioavailability. This aligns with the trending search queries such as "fluorine in drug design" and "pyrazole derivatives applications", reflecting the compound's relevance in modern chemistry. The trifluoromethoxy moiety, in particular, is known to improve lipophilicity, a critical factor in optimizing drug candidates for better membrane permeability.

The synthesis of CAS No. 2229089-64-7 involves multi-step organic reactions, often starting from commercially available 3-(trifluoromethoxy)phenyl precursors. Its amine functionality allows for further derivatization, making it a versatile building block in medicinal chemistry. Industry professionals frequently search for "pyrazole amine synthesis" or "trifluoromethoxy phenyl intermediates", underscoring the compound's utility in custom synthesis and scale-up processes.

Beyond pharmaceuticals, 1-methyl-5-[3-(trifluoromethoxy)phenyl]-1H-pyrazol-4-amine has potential applications in material science, particularly in the development of advanced functional materials. Its aromatic and electron-withdrawing properties make it suitable for designing organic semiconductors or ligands for catalysis. This versatility addresses the rising interest in "high-performance organic materials" and "catalysts for green chemistry", topics frequently explored in academic and industrial research.

Quality control and analytical characterization of CAS No. 2229089-64-7 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structural integrity. Searches like "HPLC method for pyrazole amines" or "NMR analysis of fluorinated compounds" highlight the importance of robust analytical protocols in handling such specialized chemicals.

In conclusion, 1-methyl-5-[3-(trifluoromethoxy)phenyl]-1H-pyrazol-4-amine represents a compelling case study in the intersection of fluorine chemistry and heterocyclic design. Its broad applicability, from drug discovery to advanced materials, ensures its continued relevance in scientific innovation. As researchers explore answers to queries like "emerging fluorinated building blocks" or "pyrazole-based bioactive molecules", this compound will undoubtedly remain a focal point in cutting-edge research.

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